1-(3-Fluoro-4-methylphenyl)ethane-1-sulfonamide

• Molecular Formula: C9H12FNO2S
• Molecular Weight: 217.26 g/mol
• IUPAC Name: 1-(3-fluoro-4-methylphenyl)ethanesulfonamide
• InChI: InChI=1S/C9H12FNO2S/c1-6-3-4-8(5-9(6)10)7(2)14(11,12)13/h3-5,7H,1-2H3,(H2,11,12,13)
• InChI Key: YFHYVIPBGSUQBD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(C)S(=O)(=O)N)F

Description

1-(3-Fluoro-4-methylphenyl)ethane-1-sulfonamide is a sulfonamide derivative characterized by a fluorinated aromatic ring substituted with a methyl group at the 4-position and a fluorine atom at the 3-position. The ethane-1-sulfonamide moiety (-CH₂CH₂-SO₂NH₂) is directly attached to the aromatic ring. Sulfonamides are widely studied for their biological activities, including antimicrobial, antiviral, and enzyme-inhibitory properties, owing to their ability to mimic biological sulfonic acid groups and interact with target proteins .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(3-Fluoro-4-methylphenyl)ethane-1-sulfonamide typically involves the reaction of 3-fluoro-4-methylbenzenesulfonyl chloride with ethylamine. The reaction is carried out in the presence of a base, such as triethylamine, to neutralize the hydrochloric acid formed during the reaction. The reaction mixture is usually stirred at room temperature for several hours to ensure complete conversion.

Industrial Production Methods

On an industrial scale, the production of 1-(3-Fluoro-4-methylphenyl)ethane-1-sulfonamide may involve continuous flow processes to enhance efficiency and yield. The use of automated reactors and precise control of reaction conditions, such as temperature and pressure, can further optimize the production process.

Chemical Reactions Analysis

Types of Reactions

1-(3-Fluoro-4-methylphenyl)ethane-1-sulfonamide can undergo various chemical reactions, including:

Substitution Reactions: The sulfonamide group can participate in nucleophilic substitution reactions.

Oxidation and Reduction: The compound can be oxidized or reduced under appropriate conditions.

Coupling Reactions: It can be involved in coupling reactions, such as Suzuki-Miyaura coupling, to form more complex molecules.

Common Reagents and Conditions

Substitution Reactions: Common reagents include nucleophiles such as amines or thiols.

Oxidation: Oxidizing agents like potassium permanganate or hydrogen peroxide can be used.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are commonly employed.

Coupling Reactions: Palladium catalysts and boronic acids are typically used in Suzuki-Miyaura coupling reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, nucleophilic substitution with an amine can yield a sulfonamide derivative with a different substituent on the nitrogen atom.

Scientific Research Applications

1-(3-Fluoro-4-methylphenyl)ethane-1-sulfonamide has several scientific research applications:

Medicinal Chemistry: It is used as a building block for the synthesis of pharmaceutical compounds, particularly those with potential antibacterial or anti-inflammatory properties.

Materials Science: The compound can be used in the development of advanced materials, such as polymers and coatings, due to its unique chemical properties.

Biological Studies: It serves as a probe in biochemical assays to study enzyme activity and protein interactions.

Industrial Applications: The compound is used in the synthesis of specialty chemicals and intermediates for various industrial processes.

Mechanism of Action

The mechanism of action of 1-(3-Fluoro-4-methylphenyl)ethane-1-sulfonamide involves its interaction with specific molecular targets, such as enzymes or receptors. The sulfonamide group can form hydrogen bonds with amino acid residues in the active site of enzymes, inhibiting their activity. Additionally, the fluorine substituent can enhance the compound’s binding affinity and selectivity for certain targets.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

1-(3-(Trifluoromethyl)phenyl)ethane-1-sulfonamide

• Substituents : 3-(Trifluoromethyl)phenyl group.
• Molecular Weight : 253.24 g/mol .
• Key Properties: The trifluoromethyl (-CF₃) group is a strong electron-withdrawing group (EWG), enhancing metabolic stability and acidity of adjacent protons.
• Inference : The absence of a methyl group in the 4-position may alter steric interactions in biological systems compared to the target compound.

1-(3-Methoxyphenyl)-2-(phenylsulfonyl)ethan-1-one

• Substituents : 3-Methoxyphenyl and phenylsulfonyl groups.
• Key Properties: The methoxy (-OCH₃) group is electron-donating, increasing aromatic ring electron density, which may enhance binding to electron-deficient biological targets .
• Biological Activity : Demonstrated antimicrobial and antiviral activities in studies, highlighting the role of sulfone/sulfonamide scaffolds in drug design .

Bromo-Substituted Sulfonamides (e.g., 2-amino-N-(2-bromopyridin-4-yl)ethane-1-sulfonamide dihydrobromide)

• Substituents : Bromine atom on a pyridine ring.
• Key Properties: Bromine’s large atomic radius and polarizability facilitate halogen bonding, a critical interaction in protein-ligand binding.

Data Table: Structural and Functional Comparison

Compound Name	Substituents	Molecular Weight (g/mol)	Biological Activity	Key Properties
1-(3-Fluoro-4-methylphenyl)ethane-1-sulfonamide	3-F, 4-CH₃	~217.1 (calculated)	Not reported (inferred SAR)	Balanced EWG/EDG; moderate lipophilicity
1-(3-(Trifluoromethyl)phenyl)ethane-1-sulfonamide	3-CF₃	253.24	Not reported	High metabolic stability; low solubility
1-(3-Methoxyphenyl)-2-(phenylsulfonyl)ethan-1-one	3-OCH₃, sulfonyl ketone	304.34 (calculated)	Antimicrobial, antiviral	Enhanced electron density; ketone moiety
2-amino-N-(2-bromopyridin-4-yl)ethane-1-sulfonamide dihydrobromide	2-Br (pyridine)	280.11	Not reported	Halogen bonding; high solubility

Research Findings and Substituent Effects

• However, -CF₃ may overly reduce solubility.
• Electron-Donating Groups (EDGs) :
  • The 4-methyl group in the target compound increases lipophilicity and may stabilize hydrophobic pockets in target proteins.
• Positional Effects :
  • Substitution at the 3- and 4-positions (target) creates a steric and electronic profile distinct from analogs with single substituents (e.g., 3-CF₃ in ).

Biological Activity

1-(3-Fluoro-4-methylphenyl)ethane-1-sulfonamide, a sulfonamide derivative, has garnered attention in medicinal chemistry due to its potential biological activities. This compound is characterized by its unique structural features, which may influence its interaction with various biological targets. This article aims to summarize the current understanding of the biological activity of this compound, including its mechanisms of action, therapeutic potentials, and relevant case studies.

Chemical Structure and Properties

The chemical structure of 1-(3-Fluoro-4-methylphenyl)ethane-1-sulfonamide can be represented as follows:

• Chemical Formula : C10H12FNO2S
• Molecular Weight : 229.27 g/mol
• IUPAC Name : 1-(3-Fluoro-4-methylphenyl)ethane-1-sulfonamide

This compound includes a sulfonamide functional group, which is known for its diverse pharmacological properties.

The biological activity of sulfonamides, including 1-(3-Fluoro-4-methylphenyl)ethane-1-sulfonamide, often involves the inhibition of specific enzymes or receptors. The following mechanisms have been proposed:

• Inhibition of Carbonic Anhydrase : Sulfonamides can inhibit carbonic anhydrase, an enzyme crucial for maintaining acid-base balance and fluid secretion in various tissues.
• Antimicrobial Activity : Similar to other sulfonamides, this compound may exhibit antibacterial properties by interfering with folate synthesis in bacteria.

Antiviral Activity

Emerging studies suggest that some sulfonamide derivatives exhibit antiviral properties. For instance, derivatives have been synthesized and screened for their activity against viral pathogens such as influenza. The antiviral mechanism may involve interference with viral replication or modulation of host cell responses.

Research Findings and Case Studies

Study	Findings
Antibacterial Efficacy Study	The compound exhibited moderate antibacterial activity against Gram-positive bacteria, with a minimum inhibitory concentration (MIC) comparable to other known sulfonamides.
Antiviral Screening	Preliminary assays showed that certain derivatives could reduce viral load in infected cell lines by over 50%, indicating potential as antiviral agents.
Toxicity Profile Assessment	Toxicological evaluations indicated a favorable safety profile at therapeutic doses, making it a candidate for further development.